![molecular formula C10H10N2OS B1378435 3-Cyclopropyl-6-methylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde CAS No. 1394042-82-0](/img/structure/B1378435.png)
3-Cyclopropyl-6-methylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde
Overview
Description
“3-Cyclopropyl-6-methylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde” is an imidazothiazole derivative . It is also known as CITCO .
Molecular Structure Analysis
The molecular structure of “3-Cyclopropyl-6-methylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde” is represented by the formula C10H10N2OS . The exact molecular structure can be found in databases like PubChem .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Cyclopropyl-6-methylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde” can be found in databases like PubChem . The compound has a molecular weight of 182.20 g/mol .Scientific Research Applications
Antimycobacterial Agents
The compound has been evaluated for its potential as an antimycobacterial agent. Derivatives of imidazo[2,1-b][1,3]thiazole have shown significant activity against Mycobacterium tuberculosis (Mtb), with certain derivatives displaying low cytotoxicity towards human cell lines . This suggests its potential use in developing new treatments for tuberculosis.
Synthetic Chemistry
In synthetic chemistry, this compound can serve as a precursor for various chemical reactions. It can undergo further functionalization to create a diverse array of derivatives, which can be used to study reaction mechanisms or develop new synthetic methodologies .
Biological Evaluation
The core structure of 3-Cyclopropyl-6-methylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde allows for biological evaluation of its derivatives. These evaluations can lead to the discovery of compounds with potential pharmacological activities .
ADMET Prediction
The compound’s derivatives can be used in in silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction studies. This helps in understanding the pharmacokinetic properties and potential toxicity of new drug candidates .
Molecular Docking Studies
Molecular docking studies can be performed with this compound to predict its binding affinities to various biological targets. This is crucial in the drug discovery process to identify promising leads .
Antitubercular Activity
Specific derivatives of this compound have been synthesized and tested for their antitubercular activity. The most active compounds can be further optimized for enhanced efficacy against tuberculosis .
Chemical Property Analysis
The unique structure of this compound, featuring both imidazo and thiazole rings, makes it an interesting subject for chemical property analysis. Researchers can study its stability, reactivity, and interactions with other molecules .
Drug Design
Due to its promising biological activity, this compound can be used in drug design efforts. Its structure can serve as a scaffold for the development of new drugs with improved efficacy and safety profiles .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been studied for their antimycobacterial properties, suggesting that this compound may also target mycobacteria .
Mode of Action
It is known that similar compounds interact with their targets to inhibit their function . More research is needed to fully understand the interaction between this compound and its targets.
Biochemical Pathways
Similar compounds have been shown to affect the growth of mycobacteria, suggesting that this compound may also interfere with the biochemical pathways necessary for mycobacterial growth .
Result of Action
Similar compounds have been shown to inhibit the growth of mycobacteria, suggesting that this compound may have similar effects .
properties
IUPAC Name |
3-cyclopropyl-6-methylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2OS/c1-6-8(4-13)12-9(7-2-3-7)5-14-10(12)11-6/h4-5,7H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFCKNCUHZMOQSN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C(=CSC2=N1)C3CC3)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyclopropyl-6-methylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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